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Compound of Interest

2,3-
Compound Name: _ _ _
Dibromopropylazanium;bromide

cat. No.: B1203817

An In-depth Technical Guide to 2,3-
Dibromopropylazanium;bromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,3-
Dibromopropylazanium;bromide, a reactive chemical intermediate with potential applications
in organic synthesis, particularly in the construction of nitrogen-containing heterocycles. This
document details its molecular structure, chemical formula, and physicochemical properties. A
proposed experimental protocol for its synthesis via the bromination of allylamine hydrobromide
is presented, along with predicted spectroscopic data for its characterization. Furthermore, this
guide illustrates the molecular structure and a logical workflow for its synthesis and
characterization using DOT language diagrams.

Molecular Structure and Formula

2,3-Dibromopropylazanium;bromide, systematically named 2,3-dibromopropylammonium
bromide, is a halogenated alkylammonium salt. The cationic component consists of a propyl
chain substituted with two bromine atoms at the 2- and 3-positions, and an ammonium group at
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the 1-position. The positive charge is localized on the nitrogen atom of the ammonium group,
which is balanced by a bromide anion.

Chemical Name: 2,3-Dibromopropylammonium bromide

Synonyms: 2,3-Dibromopropylamine hydrobromide, 2,3-dibromopropan-1-amine
hydrobromide[1]

CAS Number: 6963-32-2[1][2][3][4][5]

Molecular Formula: CsHsBrsN[1][3][4][5]

The molecular structure of 2,3-Dibromopropylazanium;bromide is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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